(S)-1-(5-Chloro-2-(difluoromethoxy)phenyl)ethan-1-ol

Specification

• Molecular Formula: C9H9ClF2O2
• Molecular Weight: 222.61 g/mol
• IUPAC Name: (1S)-1-[5-chloro-2-(difluoromethoxy)phenyl]ethanol
• Standard InChI: InChI=1S/C9H9ClF2O2/c1-5(13)7-4-6(10)2-3-8(7)14-9(11)12/h2-5,9,13H,1H3/t5-/m0/s1
• Standard InChI Key: COYIWNMSVIWRGS-YFKPBYRVSA-N
• Isomeric SMILES: C[C@@H](C1=C(C=CC(=C1)Cl)OC(F)F)O
• Canonical SMILES: CC(C1=C(C=CC(=C1)Cl)OC(F)F)O

Introduction

(S)-1-(5-Chloro-2-(difluoromethoxy)phenyl)ethan-1-ol is an organic compound with the molecular formula $C_9H_9ClF_2O_2$ and a molecular weight of 222.61 g/mol. This compound is a chiral alcohol, meaning it exists in two enantiomeric forms, with the (S)-configuration being the focus of this discussion. The presence of a chloro group and a difluoromethoxy group attached to the phenyl ring, along with an ethanol moiety, contributes to its unique chemical properties.

Synthesis and Preparation

The synthesis of (S)-1-(5-Chloro-2-(difluoromethoxy)phenyl)ethan-1-ol typically involves asymmetric synthesis techniques to ensure the formation of the desired (S)-enantiomer. This may include the use of chiral catalysts or auxiliaries to control the stereochemistry during the reaction. The specific steps in the synthesis can vary depending on the starting materials and the desired yield and purity.

Biological Activity and Potential Applications

While specific biological data for (S)-1-(5-Chloro-2-(difluoromethoxy)phenyl)ethan-1-ol is limited, compounds with similar structures often exhibit a range of pharmacological effects. These effects can include interactions with biological targets such as enzymes, receptors, and ion channels, potentially influencing cellular signaling pathways and gene expression. The unique difluoromethoxy group may confer distinct biological properties that warrant further investigation.

Comparison with Related Compounds

Several compounds share structural similarities with (S)-1-(5-Chloro-2-(difluoromethoxy)phenyl)ethan-1-ol, including:

Compound Name	Chemical Formula	Key Features
1-[5-Chloro-2-(difluoromethoxy)phenyl]ethan-1-one	$C_9H_7ClF_2O_2$	Contains a ketone group instead of an alcohol
(1R)-1-[5-Chloro-2-(trifluoromethoxy)phenyl]ethan-1-amine	$C_{10}H_{12}ClF_3NO$	Contains a trifluoromethoxy group and an amine moiety
(1R)-2-Amino-1-[5-chloro-2-(difluoromethoxy)phenyl]ethan-1-ol	$C_9H_{10}ClF_2NO_2$	Contains an amino group in addition to the alcohol

Safety and Handling

Handling (S)-1-(5-Chloro-2-(difluoromethoxy)phenyl)ethan-1-ol requires caution due to its potential chemical reactivity and biological activity. It is essential to follow proper safety protocols, including wearing protective gear and working in a well-ventilated area.